Paraquat

Specification

• Description: Paraquat is an organic cation that consists of 4,4'-bipyridine bearing two N-methyl substituents loctated at the 1- and 1'-positions. It has a role as a herbicide and a geroprotector. It derives from a hydride of a 4,4'-bipyridine.; A poisonous dipyridilium compound used as contact herbicide. Contact with concentrated solutions causes irritation of the skin, cracking and shedding of the nails, and delayed healing of cuts and wounds.
• CAS No.: 4685-14-7
• Molecular Formula: C12H14N2+2
• Molecular Weight: 186.25 g/mol
• IUPAC Name: 1-methyl-4-(1-methylpyridin-1-ium-4-yl)pyridin-1-ium
• Standard InChI: InChI=1S/C12H14N2/c1-13-7-3-11(4-8-13)12-5-9-14(2)10-6-12/h3-10H,1-2H3/q+2
• Standard InChI Key: INFDPOAKFNIJBF-UHFFFAOYSA-N
• Impurities: The only impurity permitted in paraquat is free 4,4'-bipyridyl at a maximum level of 0.25%.
• SMILES: C[N+]1=CC=C(C=C1)C2=CC=[N+](C=C2)C
• Canonical SMILES: C[N+]1=CC=C(C=C1)C2=CC=[N+](C=C2)C
• Boiling Point: Boiling point (760 mm Hg): Decomposes at 175-180 °C (347-356 °F); decomposes
• Colorform: Yellow solid; Off-white powder; ...a liquid in various strengths... The form marketed in the U.S. has a blue dye to keep it from being confused with beverages, a sharp odor to serve as a warning, and an agent to cause vomiting if someone drinks it.; Yellow-white hygroscopic powde
• Melting Point: Colorless crystals; mp: 300 °C (decomposes); very soluble in water, slightly soluble in lower alcohols. Insoluble in hydrocarbons. Hydrolyzed by alkali. Inactivated by inert clays and anionic surfactants; corrosive to metal; non-volatile /Paraquat dichloride/; A solid. MP: 300 °C (approximate decomposition) /Paraquat dimethyl sulfate/; 572 °F (decomposes)